Cas no 58164-61-7 (Cobalt(2+);trifluoromethanesulfonate)

• Product Name: Cobalt(2+);trifluoromethanesulfonate
• CAS No: 58164-61-7
• MF: C₂CoF₆O₆S₂
• MW: 357.071420669556
• CID: 342933
• PubChem ID: 12984862
• Update Time: 2025-10-28

Cobalt(2+);trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, cobalt(2+) salt
• bis(trifluoromethanesulfonate)-cobalt(ii)
• Bis(trifluoromethanesulfonic acid) cobalt(II) salt
• Cobalt(2+);trifluoromethanesulfonate
• Cobalt(II) trifluoromethanesulfonate
• SCHEMBL428268
• ?(2)-cobalt(2+) ditriflate
• MFCD31707617
• 58164-61-7
• E74956

• Inchi： 1S/2CHF3O3S.Co/c2*2-1(3,4)8(5,6)7;/h2*(H,5,6,7);/q;;+2/p-2
• InChI Key： RDLMYNHWUFIVQE-UHFFFAOYSA-L
• SMILES： [Co+2].S(C(F)(F)F)(=O)(=O)[O-].S(C(F)(F)F)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 356.837243g/mol
• Monoisotopic Mass: 356.837243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 145
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 131

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Alkanesulfonic acids and derivatives

Additional information on Cobalt(2+);trifluoromethanesulfonate

Cobalt(II) Trifluoromethanesulfonate: A Comprehensive Overview

Cobalt(II) trifluoromethanesulfonate, also known by its CAS number 58164-61-7, is a significant compound in the field of chemistry, particularly in catalysis and materials science. This compound, often abbreviated as Co(OTf)₂, has garnered attention due to its unique properties and versatile applications. The Cobalt(2+) ion, combined with the trifluoromethanesulfonate (OTf) ligand, forms a stable and highly reactive complex that plays a pivotal role in various chemical processes.

The trifluoromethanesulfonate ligand is a strong electron-withdrawing group, which significantly influences the electronic properties of the cobalt center. This makes Co(OTf)₂ an excellent candidate for catalyzing a wide range of reactions, including cross-couplings, oxidation reactions, and polymerizations. Recent studies have highlighted its potential in sustainable chemistry, where it serves as an efficient catalyst for converting biomass into valuable chemicals.

One of the most notable advancements involving Cobalt(II) trifluoromethanesulfonate is its application in electrocatalysis. Researchers have demonstrated that Co(OTf)₂ can effectively catalyze the oxygen evolution reaction (OER), a critical step in water splitting for hydrogen production. This development aligns with global efforts to transition toward renewable energy sources and reduce carbon emissions.

In addition to its catalytic applications, Cobalt(II) trifluoromethanesulfonate has been explored for its role in materials synthesis. For instance, it has been used as a precursor for synthesizing cobalt-based nanoparticles and metal-organic frameworks (MOFs). These materials exhibit exceptional properties, such as high surface area and tunable porosity, making them ideal for gas storage, sensing, and drug delivery applications.

The stability and solubility of Cobalt(II) trifluoromethanesulfonate are key factors that contribute to its widespread use. Its high solubility in polar solvents facilitates its application in homogeneous catalysis, while its thermal stability ensures compatibility with various reaction conditions. Recent research has also focused on optimizing the synthesis of Co(OTf)₂ to enhance yield and purity, addressing challenges related to scalability and cost-effectiveness.

From an environmental perspective, the use of Cobalt(II) trifluoromethanesulfonate offers several advantages. Its ability to catalyze reactions under mild conditions reduces energy consumption and minimizes waste generation. Furthermore, the recyclability of Co(OTf)₂ has been demonstrated in several studies, highlighting its potential for sustainable chemical processes.

Looking ahead, the continued exploration of Cobalt(II) trifluoromethanesulfonate is expected to unlock new opportunities in areas such as green chemistry and energy storage. Its integration into advanced materials and catalytic systems positions it as a cornerstone for future innovations in the chemical industry.